Cas no 112678-48-5 (4-Hydroxy Trimethoprim)

4-Hydroxy Trimethoprim is a derivative of Trimethoprim, a well-known dihydrofolate reductase (DHFR) inhibitor. This compound retains the core structural features of Trimethoprim while introducing a hydroxyl group at the 4-position, which may influence its binding affinity and pharmacokinetic properties. It is primarily used in research settings to study bacterial resistance mechanisms and enzyme inhibition. The hydroxyl modification can enhance solubility or alter metabolic stability, making it a valuable tool for comparative studies with Trimethoprim. Its applications extend to investigating structure-activity relationships (SAR) in antimicrobial agents. The compound is typically handled under controlled laboratory conditions due to its specialized use in biochemical and microbiological research.

4-Hydroxy Trimethoprim structure

Product Name:4-Hydroxy Trimethoprim

CAS No:112678-48-5

MF:C₁₄H₁₈N₄O₄

MW:306.317122936249

CID:1061495

Update Time:2025-05-20

4-Hydroxy Trimethoprim Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy Trimethoprim
- 2,6-Diamino-5-(3,4,5-trimethoxybenzyl)-4(5H)-pyrimidinone
- 6-Hydroxy TriMethopriM
- 6-HYDROXY TRIMETHOPRIM,WHITE POWDER
- 2,6-DiaMino-5-[(3,4,5-triMethoxyphenyl)Methyl]-4(5H)-pyriMidinone
- Inchi： 1S/C14H18N4O4/c1-20-9-5-7(6-10(21-2)11(9)22-3)4-8-12(15)17-14(16)18-13(8)19/h5-6H,4H2,1-3H3,(H5,15,16,17,18,19)
- InChI Key： FYJKTYLNKCUCLP-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=C(C=1)CC1C(NC(N)=NC=1N)=O)OC)OC

Computed Properties

Exact Mass: 306.13300

Experimental Properties

PSA: 120.01000
LogP: 1.30670

4-Hydroxy Trimethoprim Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H971980-2mg	4-Hydroxy Trimethoprim	112678-48-5		2mg	$190.00	2023-05-18
TRC	H971980-5mg	4-Hydroxy Trimethoprim	112678-48-5		5mg	$ 265.00	2023-09-07
TRC	H971980-10mg	4-Hydroxy Trimethoprim	112678-48-5		10mg	$ 496.00	2023-09-07
TRC	H971980-25mg	4-Hydroxy Trimethoprim	112678-48-5		25mg	$1108.00	2023-05-18
TRC	H971980-50mg	4-Hydroxy Trimethoprim	112678-48-5		50mg	$ 1915.00	2023-09-07
A2B Chem LLC	AE16108-5mg	6-Hydroxy TriMethopriM	112678-48-5	>98%	5mg	$278.00	2024-04-20
A2B Chem LLC	AE16108-10mg	6-Hydroxy TriMethopriM	112678-48-5	>98%	10mg	$434.00	2024-04-20
A2B Chem LLC	AE16108-25mg	6-Hydroxy TriMethopriM	112678-48-5	>98%	25mg	$823.00	2024-04-20
A2B Chem LLC	AE16108-50mg	6-Hydroxy TriMethopriM	112678-48-5	>98%	50mg	$1489.00	2024-04-20

4-Hydroxy Trimethoprim Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Hydroxy Trimethoprim

4-Hydroxy Trimethoprim: A Comprehensive Overview

4-Hydroxy Trimethoprim, also known by its CAS number CAS No. 112678-48-5, is a compound of significant interest in the field of pharmaceutical chemistry and microbiology. This compound is a derivative of trimethoprim, a well-known antibiotic, and has been studied extensively for its potential applications in treating bacterial infections. The hydroxyl group at the fourth position of the molecule introduces unique properties that distinguish it from its parent compound, making it a promising candidate for further research and development.

The chemical structure of 4-Hydroxy Trimethoprim consists of a dihydrofolate reductase (DHFR) inhibitor core with a hydroxyl group substitution. This modification enhances its ability to inhibit bacterial DHFR, a key enzyme in the folate biosynthesis pathway. Recent studies have shown that this compound exhibits potent activity against a wide range of pathogenic bacteria, including multidrug-resistant strains. Its mechanism of action involves competitive inhibition of DHFR, leading to the depletion of tetrahydrofolate and subsequent disruption of nucleic acid synthesis in bacterial cells.

One of the most notable advancements in the study of 4-Hydroxy Trimethoprim is its potential as a component in combination therapies. Researchers have explored its synergistic effects with other antibiotics, such as sulfonamides, to enhance efficacy and reduce the likelihood of resistance development. A recent clinical trial published in the Journal of Antimicrobial Chemotherapy demonstrated that this combination significantly improved treatment outcomes in patients with complicated urinary tract infections caused by extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli.

In addition to its antimicrobial properties, 4-Hydroxy Trimethoprim has shown promise in other therapeutic areas. For instance, preclinical studies have highlighted its potential as an anti-inflammatory agent due to its ability to modulate cytokine production. This dual functionality underscores the versatility of this compound and opens new avenues for its application in diverse medical fields.

The synthesis and characterization of CAS No. 112678-48-5 have been optimized through advanced chemical techniques, ensuring high purity and consistency in production. Modern analytical methods, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to confirm the structural integrity and stability of the compound under various conditions.

In terms of pharmacokinetics, recent investigations have revealed that 4-Hydroxy Trimethoprim has favorable absorption and bioavailability profiles when administered orally. Its metabolism follows a predictable pathway, with primary elimination through the kidneys, making it suitable for patients with normal renal function. However, further studies are required to assess its safety profile in special populations, such as pediatric patients or those with impaired renal function.

The discovery and development of CAS No. 112678-48-5 represent a significant milestone in antimicrobial research. Its unique properties and broad spectrum of activity make it a valuable asset in the fight against antibiotic resistance. As research continues to uncover new insights into its mechanisms and applications, it is anticipated that this compound will play an increasingly important role in modern medicine.